N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)-4-(thiophen-3-yl)benzamide

• IUPAC Name: N-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]-4-thiophen-3-ylbenzamide
• InChI: InChI=1S/C19H25N3O3S2/c1-21(2)27(24,25)22-10-7-15(8-11-22)13-20-19(23)17-5-3-16(4-6-17)18-9-12-26-14-18/h3-6,9,12,14-15H,7-8,10-11,13H2,1-2H3,(H,20,23)
• InChI Key: WZKIVPHUKFGRKH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CCC(CC1)CNC(=O)C2=CC=C(C=C2)C3=CSC=C3
• Molecular Formula: C19H25N3O3S2
• Molecular Weight: 407.6 g/mol

Description

N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)-4-(thiophen-3-yl)benzamide, also known as DTBZ, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of neurology. DTBZ is a radioligand that binds to the vesicular monoamine transporter 2 (VMAT2) in the brain, which is responsible for transporting monoamine neurotransmitters such as dopamine, serotonin, and norepinephrine into synaptic vesicles.

Scientific Research Applications

Pharmacology and Chemistry of N-substituted Benzamides

Chemistry and Pharmacology of Non-fentanil Synthetic Opioids : A review focusing on the chemistry and pharmacology of non-fentanil novel synthetic opioid receptor agonists, particularly N-substituted benzamides, provides insights into their development and emergence as substances of abuse. The review highlights the importance of stereochemistry in their potency and suggests that pre-emptive research on these compounds can provide valuable pharmacokinetic data for early detection in toxicological samples (Sharma et al., 2018).

Supramolecular Chemistry Applications

Benzene-1,3,5-tricarboxamide in Supramolecular Chemistry : The utilization of benzene-1,3,5-tricarboxamide (BTA) derivatives showcases their importance in nanotechnology, polymer processing, and biomedical applications due to their self-assembly into nanometer-sized rod-like structures stabilized by threefold H-bonding. This highlights the potential of BTA-based compounds for developing new materials with advanced functionalities (Cantekin, de Greef, & Palmans, 2012).

Environmental Applications of Piperazine-based Compounds

Nanofiltration Membranes with Crumpled Polyamide Films : Research into piperazine (PIP)-based nanofiltration (NF) membranes featuring crumpled polyamide layers demonstrates their potential for significant improvements in membrane separation performance, especially in environmental applications such as water purification and wastewater treatment. The development of crumpled Turing structures that enhance water permeance is a significant advancement in the field of membrane technology (Shao et al., 2022).

Drug Development Insights

Macozinone for Tuberculosis Treatment : Macozinone, a piperazine-benzothiazinone compound, is under investigation for its potential in tuberculosis treatment. The review summarizes the development of macozinone, its targeting mechanism against Mycobacterium tuberculosis, and the promising results from pilot clinical studies, highlighting the compound's potential in contributing to more efficient TB drug regimens (Makarov & Mikušová, 2020).

Mechanism of Action

Piperidine Derivatives

Piperidine is an essential heterocyclic system and a pivotal cornerstone in the production of drugs . Piperidine derivatives are utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents .

Indole Derivatives

Indole derivatives possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . Indole scaffold has been found in many of the important synthetic drug molecules which gave a valuable idea for treatment and binds with high affinity to the multiple receptors helpful in developing new useful derivatives .